Cas no 898430-57-4 (N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-nitrobenzamide)

• Product Name: N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-nitrobenzamide
• CAS No: 898430-57-4
• MF: C₁₈H₁₇N₃O₅
• MW: 355.344684362412
• CID: 5971850
• PubChem ID: 16822213
• Update Time: 2025-10-29

N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-nitrobenzamide
• Benzamide, N-[1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-2-nitro-
• SR-01000021515-1
• AB00679385-01
• N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2-nitrobenzamide
• F2539-0522
• SR-01000021515
• 898430-57-4
• AKOS024658437
• N-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)-2-nitrobenzamide

• Inchi： 1S/C18H17N3O5/c1-26-14-8-6-13(7-9-14)20-11-12(10-17(20)22)19-18(23)15-4-2-3-5-16(15)21(24)25/h2-9,12H,10-11H2,1H3,(H,19,23)
• InChI Key： WQUPBKUHZYFPCD-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(C2=CC=C(OC)C=C2)C1)(=O)C1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 355.11682065g/mol
• Monoisotopic Mass: 355.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 671.9±55.0 °C(Predicted)
• pka: 12.35±0.20(Predicted)

Additional information on N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-nitrobenzamide

Introduction to N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-nitrobenzamide (CAS No. 898430-57-4)

N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-nitrobenzamide, a compound with the chemical identifier CAS No. 898430-57-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity and unique chemical properties of this molecule make it a subject of intense research interest, particularly in the development of novel bioactive agents.

The molecular structure of N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-nitrobenzamide is characterized by its intricate arrangement of functional groups, which includes a nitro group, an oxopyrrolidine ring, and a methoxy-substituted phenyl ring. These components contribute to the compound's distinct pharmacological profile and its interaction with biological targets. The presence of the nitro group, for instance, suggests potential reactivity and electronic properties that could be exploited in drug design.

In recent years, there has been a growing emphasis on the development of molecules that can modulate biological pathways associated with various diseases. The N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-nitrobenzamide structure has been explored for its potential to interact with enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and other pathological conditions. The oxopyrrolidine moiety, in particular, has shown promise in binding to specific protein targets, making it a valuable scaffold for medicinal chemistry.

One of the most compelling aspects of this compound is its synthetic accessibility. The availability of efficient synthetic routes allows researchers to modify the structure further and explore derivatives that may enhance potency or selectivity. This flexibility is crucial in the drug discovery process, where iterative design and optimization are often necessary to achieve desired pharmacological outcomes.

Recent studies have highlighted the importance of understanding the molecular interactions that govern drug efficacy. Computational methods, such as molecular docking and quantum mechanics simulations, have been employed to predict how N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-nitrobenzamide interacts with biological targets at the atomic level. These approaches have provided valuable insights into the compound's binding affinity and mechanism of action.

The pharmacokinetic properties of this compound are also under investigation. Researchers are assessing its solubility, stability, and metabolic pathways to determine how it behaves within the body. These studies are essential for translating preclinical findings into clinical applications and ensuring that the compound can reach its target sites effectively.

Moreover, the development of novel delivery systems has opened up new possibilities for enhancing the therapeutic potential of N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-nitrobenzamide. Nanotechnology-based formulations, for example, have shown promise in improving bioavailability and targeting specific tissues or cells. Such innovations could lead to more effective treatments with fewer side effects.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous clinical trials. As research on N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-nitrobenzamide progresses, it will be important to gather comprehensive data to support its potential as a therapeutic agent. Collaborative efforts between academia and industry are essential in driving forward these developments.

In conclusion, N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yi2-nitrobenzamide (CAS No. 89843057) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. The ongoing studies into its synthesis, pharmacology, pharmacokinetics, and delivery systems highlight its significance as a tool for developing new treatments. As our understanding of this compound grows, so too does its potential to contribute to advancements in medicine.